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Fenazaquin Resistance: Quantitative Profile

The tables below summarize core data on resistance levels and associated biochemical mechanisms from

recent global studies.

Location/Strain
Resistance
Ratio (RR)

Context & Notes Source

Laboratory-Selected
(FR-strain) [1]

216.74-fold Developed after 8 generations of

fenazaquin selection pressure. [1]

Research

Article (2023)

J. Kolakombai, India [2] 506.01-fold Field population from cut flowers;

exhibits extremely high resistance. [2]

Research

Article (2025)

Southern Tamil Nadu,
India [3]

2.00 to 8.62-fold Field populations on vegetables;

considered a low level of resistance.
[3]

Research

Article (2025)

Laboratory-Selected
(MAG_RS) [4]

>100-fold Near-isogenic strain resistant to
Magister SC (fenazaquin). [4]

Research
Article (2019)
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Enzyme
Correlation with Fenazaquin
Resistance

Experimental Evidence

Mixed Function
Oxidases (MFOs/P450s)

Strongly correlated;

significantly elevated in highly
resistant strains. [3] [2]

J. Kolakombai population showed a

14.99-fold increase in MFO activity vs.
susceptible strain. [2]

Glutathione S-
Transferases (GSTs)

Elevated activity is associated
with resistance. [2]

The same resistant population showed
an 18.75-fold increase in GST activity.

[2]

Carboxylesterases
(CarE)

Elevated activity is associated

with resistance. [2]

The same resistant population showed

a 14.19-fold increase in CarE activity.
[2]

Resistance Management & Troubleshooting Guide

Here are answers to specific issues you might encounter, based on experimental evidence.

Q1: Which acaricides should I use in rotation with fenazaquin to manage resistance and avoid cross-

resistance?

A: Research indicates that fenazaquin-resistant strains show low or no cross-resistance to several

compounds with different modes of action, making them excellent candidates for rotation [1]:

Hexythiazox (Mite growth inhibitor, Group 10)

Propargite (Unknown metabolic inhibitor, Group 12)
Azadirachtin (Botanical with multiple effects)

Natural plant extracts (e.g., Darekastra and Tamarlassi)

Q2: How quickly can resistance to fenazaquin develop in a laboratory population?

A: Resistance can develop rapidly. One study achieved a 216.74-fold resistance ratio after only 8

generations of continuous selection pressure with fenazaquin [1].

Q3: If we stop using fenazaquin, will resistance decline in the population?
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A: Yes, resistance can be unstable. One study found that when selection pressure was withdrawn for three

generations, the resistance ratio in a lab-selected strain broke down from 216.74 to 158.82-fold. This

suggests that rotating away from fenazaquin can help reduce resistance levels in a population over time [1].

Q4: Besides detoxification enzymes, what other factors could contribute to control failures?

A: Consider behavioral resistance. Mites can detect and avoid acaricide-treated surfaces. Notably, a strain

with physiological resistance to fenazaquin also showed reduced repellency and irritancy to the

acaricide. This means resistant mites are more likely to remain on treated leaves, where only the acaricide's

direct toxicity will affect them, potentially leading to control failures [4].

Essential Experimental Protocols

Here are standardized methodologies for key experiments cited in this guide.

Leaf Dip Bioassay for Resistance Monitoring [1] [3]

This is the standard IRAC Method No. 004 for assessing acaricide toxicity on tetranychid mites.

Key Materials: Excised leaf discs (e.g., bean, mulberry), commercial formulation of fenazaquin, fine

hair brush, controlled environment chamber.
Procedure:

Prepare a series of concentrations of fenazaquin using distilled water.
Dip leaf discs into the solutions for a consistent duration (e.g., 20 seconds), allowing them to air

dry.
Gently transfer 20-30 adult female mites onto each treated leaf disc.

Place discs on a wet cotton bed in a Petri dish to prevent mites from escaping.
Maintain arenas at standard conditions (e.g., 25±1°C, 70±5% RH).

Assess mortality after 24-48 hours. Mites are considered dead if they show no movement when
prodged.

Data Analysis: Use probit analysis to calculate LC50 (Lethal Concentration to 50% of the population)

values. The Resistance Ratio (RR) is calculated as RR = LC50 (field strain) / LC50 (susceptible

strain).

Biochemical Assay for Detoxification Enzyme Activity [3] [2]
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This protocol measures the activity of key detoxification enzymes.

Key Materials: Spectrophotometer, microplate reader, mite homogenates, specific substrates (e.g.,
CDNB for GST, p-nitroanisole for MFO).

Procedure Overview:
Sample Preparation: Homogenize a known weight of mites in a cold buffer. The supernatant

after centrifugation is used as the enzyme source.
GST Assay: Monitor the conjugation of glutathione (GSH) with 1-chloro-2,4-dinitrobenzene

(CDNB) by measuring the increase in absorbance at 340 nm.
MFO Assay: Measure the O-demethylation of p-nitroanisole by tracking the formation of p-

nitrophenol at 405 nm.
CarE Assay: Use α- or β-naphthyl acetate as a substrate and measure the released naphthol

at a specific wavelength.
Data Analysis: Enzyme activity is expressed as nmoles or µmoles of product formed per minute per

milligram of protein (specific activity). Compare activities between resistant and susceptible strains.

Experimental Workflow for Resistance Study

The diagram below outlines a logical workflow for conducting a comprehensive fenazaquin resistance

study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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